Cas no 120033-58-1 (N-tert-Butyloxycarbonyl Glutathione Dimethyl Diester)

N-tert-Butyloxycarbonyl Glutathione Dimethyl Diester is a protected derivative of glutathione, featuring tert-butoxycarbonyl (Boc) and dimethyl ester modifications. These protective groups enhance stability and solubility, making the compound suitable for peptide synthesis and biochemical research. The Boc group allows selective deprotection under mild acidic conditions, while the dimethyl ester modification improves cell permeability. This derivative is particularly useful in studying glutathione's role in redox regulation, detoxification, and cellular defense mechanisms. Its synthetic versatility and controlled reactivity make it a valuable intermediate for designing glutathione-based probes or therapeutics. The compound is typically handled under inert conditions to preserve its integrity.
N-tert-Butyloxycarbonyl Glutathione Dimethyl Diester structure
120033-58-1 structure
Product Name:N-tert-Butyloxycarbonyl Glutathione Dimethyl Diester
CAS No:120033-58-1
MF:C17H29N3O8S
MW:435.492463827133
MDL:MFCD28898477
CID:1062392
Update Time:2025-10-21

N-tert-Butyloxycarbonyl Glutathione Dimethyl Diester Chemical and Physical Properties

Names and Identifiers

    • N-tert-Butyloxycarbonyl Glutathione Dimethyl Diester
    • methyl (2S)-5-[[(2R)-1-[(2-methoxy-2-oxoethyl)amino]-1-oxo-3-sulfanylpropan-2-yl]amino]-2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoate
    • N'-Boc-L-glutathione dimethyl ester
    • N-tert-butoxycarbonyl-L-glutathione dimethyl ester
    • N-[(1,1-DiMethylethoxy)carbonyl]-L-γ-glutaMyl-L-cysteinyl-glycine DiMethyl Ester
    • N-[N-[N-[(1,1-diMethylethoxy)carbonyl]-L-γ-glutaMyl]-L-cysteinyl]-glycine DiMethyl Ester
    • MDL: MFCD28898477
    • Inchi: 1S/C17H29N3O8S/c1-17(2,3)28-16(25)20-10(15(24)27-5)6-7-12(21)19-11(9-29)14(23)18-8-13(22)26-4/h10-11,29H,6-9H2,1-5H3,(H,18,23)(H,19,21)(H,20,25)/t10-,11-/m0/s1
    • InChI Key: KUJDHYOKKOEQDI-QWRGUYRKSA-N
    • SMILES: SC[C@@H](C(NCC(=O)OC)=O)NC(CC[C@@H](C(=O)OC)NC(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 740.23600

Experimental Properties

  • PSA: 374.22000
  • LogP: 1.86900

N-tert-Butyloxycarbonyl Glutathione Dimethyl Diester Pricemore >>

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N-tert-Butyloxycarbonyl Glutathione Dimethyl Diester Related Literature

Additional information on N-tert-Butyloxycarbonyl Glutathione Dimethyl Diester

Comprehensive Guide to N-tert-Butyloxycarbonyl Glutathione Dimethyl Diester (CAS No. 120033-58-1): Properties, Applications, and Research Insights

N-tert-Butyloxycarbonyl Glutathione Dimethyl Diester (CAS No. 120033-58-1) is a chemically modified derivative of glutathione, a tripeptide renowned for its antioxidant properties. This compound is widely utilized in biochemical research, pharmaceutical development, and as a protective agent in peptide synthesis. Its unique structure, featuring a tert-butyloxycarbonyl (Boc) group and dimethyl ester modifications, enhances stability and solubility, making it invaluable in advanced laboratory applications.

The growing interest in glutathione derivatives stems from their role in cellular detoxification and redox balance, topics frequently searched in connection with anti-aging, skin health, and neuroprotection. Researchers and formulators often explore N-tert-Butyloxycarbonyl Glutathione Dimethyl Diester for its potential to improve drug delivery systems or act as a precursor in peptide-based therapeutics. Its CAS No. 120033-58-1 is a critical identifier for procurement and regulatory compliance.

In the context of green chemistry and sustainable synthesis, this compound aligns with trends favoring eco-friendly reagents. Its derivatization reduces waste generation compared to traditional methods, addressing queries like "How to optimize peptide synthesis with minimal environmental impact?"—a hot topic among academic and industrial chemists.

Analytical techniques such as HPLC, mass spectrometry, and NMR are essential for characterizing CAS No. 120033-58-1. These methods verify purity, a frequent concern for buyers searching "high-purity glutathione derivatives for research." The compound’s methyl ester groups facilitate easier purification, a practical advantage highlighted in user forums discussing peptide modification challenges.

Beyond the lab, N-tert-Butyloxycarbonyl Glutathione Dimethyl Diester sparks interest in cosmeceutical innovation. With rising searches for "stable glutathione formulations in skincare," its esterified form offers improved penetration and longevity compared to free glutathione—addressing formulation stability issues often debated in dermatology circles.

Future research directions may explore its synergy with nanocarriers or biodegradable polymers, responding to the surge in "targeted antioxidant delivery" queries. As a Boc-protected intermediate, it also remains pivotal in solid-phase peptide synthesis (SPPS), a technique dominating scholarly searches on "efficient peptide assembly methods."

In summary, CAS No. 120033-58-1 represents a versatile tool bridging fundamental biochemistry and applied science. Its relevance to trending topics—from sustainable chemistry to advanced therapeutics—ensures continued demand, while its well-documented properties support SEO-driven content targeting researchers, manufacturers, and innovators.

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